5-(1-Chloroethyl)-2-fluoropyridine

• Molecular Formula: C7H7ClFN
• Molecular Weight: 159.59 g/mol
• IUPAC Name: 5-(1-chloroethyl)-2-fluoropyridine
• InChI: InChI=1S/C7H7ClFN/c1-5(8)6-2-3-7(9)10-4-6/h2-5H,1H3
• InChI Key: FNUNHFFZPYUREN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=C(C=C1)F)Cl

Description

5-(1-Chloroethyl)-2-fluoropyridine is a halogenated pyridine derivative characterized by a fluorine atom at the 2-position and a 1-chloroethyl substituent at the 5-position of the pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(1-Chloroethyl)-2-fluoropyridine typically involves the chlorination and fluorination of pyridine derivatives. One common method is the reaction of 2-fluoropyridine with 1-chloroethyl chloroformate in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions, and the product is purified by distillation or recrystallization .

Industrial Production Methods

Industrial production of 5-(1-Chloroethyl)-2-fluoropyridine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reagent concentration can optimize the production process. Additionally, the use of catalysts and solvents that enhance the reaction rate and selectivity can further improve the efficiency of industrial synthesis .

Chemical Reactions Analysis

Types of Reactions

5-(1-Chloroethyl)-2-fluoropyridine can undergo various types of chemical reactions, including:

Substitution Reactions: The chlorine atom can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The compound can be oxidized to form corresponding pyridine N-oxides.

Reduction Reactions: The reduction of the compound can lead to the formation of 2-fluoropyridine derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium azide, potassium thiolate, and alkoxide bases. Reactions are typically carried out in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or acetonitrile.

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used under mild conditions.

Reduction Reactions: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed in anhydrous solvents.

Major Products Formed

Substitution Reactions: Products include various substituted pyridines depending on the nucleophile used.

Oxidation Reactions: Pyridine N-oxides are the major products.

Reduction Reactions: Reduced pyridine derivatives are formed.

Scientific Research Applications

5-(1-Chloroethyl)-2-fluoropyridine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and heterocycles.

Biology: The compound is studied for its potential biological activity and as a building block for bioactive molecules.

Medicine: It serves as a precursor for the development of pharmaceuticals, including antiviral and anticancer agents.

Industry: The compound is used in the production of agrochemicals, dyes, and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-(1-Chloroethyl)-2-fluoropyridine involves its interaction with specific molecular targets and pathways. The compound can act as an electrophile, reacting with nucleophilic sites in biological molecules such as proteins and DNA. This interaction can lead to the inhibition of enzyme activity or the disruption of cellular processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

The following analysis compares 5-(1-Chloroethyl)-2-fluoropyridine with structurally related pyridine derivatives, focusing on physical properties, reactivity, and structural features.

Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents
5-(1-Chloroethyl)-2-fluoropyridine	C₇H₆ClFN	161.58*	Not reported	2-F, 5-(1-chloroethyl)
2-Chloro-5-fluoropyridine	C₅H₃ClFN	131.54	Not reported	2-Cl, 5-F
5-(4-Chlorophenyl)-2-fluoropyridine	C₁₁H₇ClFN	207.63	Not reported	2-F, 5-(4-chlorophenyl)
3,5,6-Trichloro-2-pyridone	C₅H₂Cl₃NO	198.43	268–287†	3,5,6-Cl, 2-keto
5-Chloro-2,4-difluoro-6-methylpyrimidine	C₅H₃ClF₂N₂	178.55	Not reported	5-Cl, 2,4-F, 6-CH₃

*Calculated based on atomic masses. †Melting point range from structurally similar nitrosoureas in .

Key Observations :

• The 1-chloroethyl group in 5-(1-Chloroethyl)-2-fluoropyridine increases molecular weight and lipophilicity compared to simpler halogenated pyridines (e.g., 2-chloro-5-fluoropyridine).
• Chlorine and fluorine substituents reduce basicity and enhance stability toward electrophilic substitution reactions .

Reactivity and Functionalization

• Amination Resistance : 2-Fluoropyridine derivatives (e.g., 2-fluoropyridine) resist amination with free amines under reflux conditions but undergo ortho-lithiation with hindered lithium amides . The 1-chloroethyl group in 5-(1-Chloroethyl)-2-fluoropyridine may further sterically hinder such reactions.
• Borane Activation : Pre-activation with BH₃·SMe₂ enables nucleophilic substitution at the 2-position of 2-fluoropyridine . This strategy could apply to 5-(1-Chloroethyl)-2-fluoropyridine for functionalizing the fluorine site.
• Degradation : Chloroethyl-containing nitrosoureas (e.g., 1-(2-chloroethyl)-3-cyclohexyl-1-nitrosourea) degrade rapidly in plasma, forming reactive intermediates like isocyanates . While 5-(1-Chloroethyl)-2-fluoropyridine lacks a nitrosourea group, its chloroethyl moiety may undergo similar hydrolytic or enzymatic cleavage.

Structural Analysis

• Planarity and Dihedral Angles : In 5-(4-Chlorophenyl)-2-fluoropyridine, the chlorophenyl and fluoropyridine rings exhibit a dihedral angle of 38.82°, reducing π-interactions and favoring van der Waals stabilization . The 1-chloroethyl group in 5-(1-Chloroethyl)-2-fluoropyridine likely introduces greater torsional strain, affecting crystal packing and solubility.

Biological Activity

5-(1-Chloroethyl)-2-fluoropyridine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity, synthesis methods, and relevant case studies associated with this compound.

Chemical Structure and Properties

5-(1-Chloroethyl)-2-fluoropyridine is characterized by the presence of a fluorine atom and a chloroethyl substituent on the pyridine ring. The introduction of fluorine is known to enhance the lipophilicity and metabolic stability of organic compounds, which may contribute to their biological activity.

Biological Activity

Antitumor Activity
Research has indicated that halogenated pyridines, including 5-(1-Chloroethyl)-2-fluoropyridine, exhibit significant antitumor properties. A study evaluated various haloethyl and piperidyl phosphoramidate derivatives against L1210 mouse leukemia cells, revealing potent inhibition of cell proliferation with IC50 values in the nanomolar range. The mechanism involved intracellular release of active metabolites that inhibited cancer cell growth .

Mechanism of Action
The mechanism by which 5-(1-Chloroethyl)-2-fluoropyridine exhibits its biological effects may involve the formation of reactive intermediates that interact with cellular targets. For instance, the compound can undergo metabolic activation to form electrophilic species that bind to nucleophiles in cells, leading to cytotoxic effects .

Synthesis Methods

The synthesis of 5-(1-Chloroethyl)-2-fluoropyridine has been explored through various chemical pathways. One method involves the use of readily available starting materials and mild reaction conditions to achieve high yields of the desired product. This approach emphasizes efficiency and practicality in pharmaceutical applications .

Case Studies

Several case studies have highlighted the biological activity of fluorinated compounds similar to 5-(1-Chloroethyl)-2-fluoropyridine:

• Case Study 1 : A derivative related to 5-(1-Chloroethyl)-2-fluoropyridine was synthesized and tested for its antitumor efficacy. The compound demonstrated enhanced cytotoxicity against colorectal cancer cells, indicating its potential as a therapeutic agent in oncology .
• Case Study 2 : In another study, researchers investigated the impact of fluorinated compounds on enzyme inhibition. The findings suggested that these compounds could modulate enzyme activity, which is crucial for developing targeted therapies .

Data Table: Biological Activity Summary

Compound	Activity Type	Target Cells	IC50 (nM)	Mechanism of Action
5-(1-Chloroethyl)-2-fluoropyridine	Antitumor	L1210 mouse leukemia	<100	Intracellular release of active metabolites
Related Fluorinated Derivative	Antitumor	Colorectal cancer cells	<50	Inhibition of cell migration and colony formation
Other Fluorinated Compounds	Enzyme inhibition	Various	Varies	Modulation of enzyme activity